1-(3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

• IUPAC Name: 1-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C15H19N3OS/c1-17-9-14(8-16-17)13-3-2-5-18(10-13)15(19)7-12-4-6-20-11-12/h4,6,8-9,11,13H,2-3,5,7,10H2,1H3
• InChI Key: BHTXQPDWECJNNP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN(C2)C(=O)CC3=CSC=C3
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

1-(3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and pharmacology. This compound is commonly referred to as MPTP and is synthesized using various methods.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has explored the synthesis of heterocyclic compounds involving structures similar to 1-(3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one. These compounds are synthesized through reactions such as Michael addition and cyclocondensation, which are fundamental in developing pharmaceuticals and materials with unique properties. For example, Michael addition of active methylene compounds has been used to synthesize a series of compounds through ethanol reactions, employing piperidine as a basic catalyst, demonstrating the versatility of piperidine-containing compounds in synthesizing complex heterocyclic structures (M. Bakhouch et al., 2015).

Antiviral and Antimicrobial Activities

Compounds with structures related to the query molecule have been investigated for their antiviral and antimicrobial activities. For instance, derivatives of pyrazolyl and pyridinyl groups have shown potential against various viral strains and pathogenic bacteria, highlighting the significance of these compounds in developing new therapeutic agents. Studies have synthesized and evaluated the antiviral activities of pyrazolopyridine derivatives, indicating their potential in antiviral drug development (F. Attaby et al., 2006). Similarly, novel combinatorial libraries of fused pyran derivatives have been screened for their antibacterial and antimalarial activities, emphasizing the role of pyrazole derivatives in addressing infectious diseases (Piyush N. Kalaria et al., 2014).

Fluorescent Properties and Molecular Characterization

Some studies have focused on the fluorescent properties and structural characterization of heterocyclic compounds derived from pyrazole and thiophene groups. The exploration of these properties is crucial for applications in materials science and bioimaging. For instance, ketone derivatives of propargylamines have been synthesized as synthetic equivalents of conjugated enynones, showing marked fluorescent abilities and potential in materials science (I. Odin et al., 2022).